Cas no 104091-09-0 (Fmoc-D-Glu-OH)

• Product Name: Fmoc-D-Glu-OH
• CAS No: 104091-09-0
• MF: C₂₀H₁₉NO₆
• MW: 369.36796
• MDL: MFCD09037362
• CID: 126017
• PubChem ID: 40501223
• Update Time: 2025-05-21

Fmoc-D-Glu-OH Chemical and Physical Properties

Names and Identifiers

• D-Glutamic acid,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• Fmoc-D-Glu-OH
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-D-glutamic Acid
• Fmoc-D-Oic-OH
• (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanedioic acid
• Fmoc-D-glutamic acid
• N-Fmoc-D-glutamic acid
• N-Fmoc-D-glutamic Acid Fmoc-D-Glu-OH
• (9H-Fluoren-9-yl)MethOxy]Carbonyl D-Glu-OH
• (((9H-fluoren-9-yl)methoxy)carbonyl)-D-glutamic acid
• FMOC-D-GLU(OTBU)-OH
• Fmoc-D-glutamic acid
• (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanedioic acid
• EN300-1556356
• D-Glutamic acid, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• 104091-09-0
• UK978U3STK
• DA-73452
• (2R)-2-([[(9H-Fluoren-9-yl)methoxy]carbonyl]amino)pentanedioic acid
• (2R)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}PENTANEDIOIC ACID
• DS-10054
• AKOS015840850
• J-300110
• F0600
• QEPWHIXHJNNGLU-QGZVFWFLSA-N
• SCHEMBL14997839
• N-{[(9H-Fluoren-9-yl)methoxy]carbonyl}-D-glutamic acid
• D-FMOC-GLUTAMIC ACID
• DTXSID80654469
• CS-0040978
• HY-W022255
• MFCD09037362

• MDL： MFCD09037362
• Inchi： InChI=1S/C20H19NO6/c22-18(23)10-9-17(19(24)25)21-20(26)27-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16-17H,9-11H2,(H,21,26)(H,22,23)(H,24,25)/t17-/m1/s1
• InChI Key： QEPWHIXHJNNGLU-QGZVFWFLSA-N
• SMILES： O=C(O)CC[C@H](C(O)=O)NC(OCC1C2=CC=CC=C2C3=CC=CC=C31)=O

Computed Properties

• Exact Mass: 369.12127
• Monoisotopic Mass: 369.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.5
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.366±0.06 g/cm3 (20 ºC 760 Torr),
• Refractive Index: 19 ° (C=1, DMF)
• Solubility: Almost insoluble (0.041 g/l) (25 º C),
• PSA: 112.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on Fmoc-D-Glu-OH

Fmoc-D-Glu-OH: A Comprehensive Overview

Fmoc-D-Glu-OH, also known by its CAS number 104091-09-0, is a significant compound in the field of organic chemistry and peptide synthesis. This compound, which stands for 9-fluorenylmethyloxycarbonyl-D-glutamic acid hydroxyl, is widely used in the synthesis of peptides and other bioactive molecules. The compound's structure consists of a D-glutamic acid residue protected by an Fmoc group, making it highly versatile in various chemical reactions.

The Fmoc group, or 9-fluorenylmethyloxycarbonyl, is a well-known protecting group in peptide synthesis. It is particularly effective in solid-phase peptide synthesis (SPPS), where it protects the amino terminus of amino acids during the synthesis process. The D configuration of the glutamic acid residue in Fmoc-D-Glu-OH adds another layer of complexity and specificity to its applications. This configuration is crucial in certain biological contexts where stereochemistry plays a significant role.

Recent studies have highlighted the importance of Fmoc-D-Glu-OH in the development of bioactive peptides and proteins. For instance, researchers have utilized this compound to synthesize peptides with specific stereochemical properties that mimic natural biological molecules. These peptides have shown potential in drug discovery, particularly in the design of enzyme inhibitors and receptor agonists.

In addition to its role in peptide synthesis, Fmoc-D-Glu-OH has found applications in materials science. The compound has been used as a building block in the synthesis of biocompatible polymers and hydrogels. These materials are promising for use in tissue engineering and drug delivery systems due to their ability to mimic the extracellular matrix and provide controlled release profiles.

The synthesis of Fmoc-D-Glu-OH involves a series of well-established organic reactions. The process typically begins with the preparation of D-glutamic acid, followed by protection with the Fmoc group using standard coupling reagents. The resulting product is then purified using techniques such as chromatography to ensure high purity and quality.

One of the key advantages of using Fmoc-D-Glu-OH in chemical synthesis is its stability under mild reaction conditions. This stability allows for precise control over the reaction environment, which is critical when synthesizing complex molecules with multiple functional groups. Furthermore, the Fmoc group can be easily removed under acidic conditions, making it an ideal protecting group for iterative synthesis processes.

Recent advancements in analytical techniques have also contributed to a deeper understanding of the properties of Fmoc-D-Glu-OH. For example, high-resolution mass spectrometry has enabled researchers to accurately determine the molecular weight and confirm the structure of this compound. Additionally, nuclear magnetic resonance (NMR) spectroscopy has provided insights into its stereochemical arrangement and intermolecular interactions.

In conclusion, Fmoc-D-Glu-OH, with its CAS number 104091-09-0, remains a vital compound in organic chemistry and peptide synthesis. Its unique properties and versatility make it an essential tool for researchers working on bioactive molecules, biocompatible materials, and advanced drug delivery systems. As ongoing research continues to uncover new applications for this compound, its significance in the field is expected to grow further.